Cas no 1052168-26-9 ((2S,3R,4E)-2-amino-3-hydroxy-4-Octenoic acid Methyl Ester)

(2S,3R,4E)-2-Amino-3-hydroxy-4-octenoic acid methyl ester is a chiral, unsaturated amino acid derivative with a defined stereochemistry at the 2- and 3-positions. The presence of both amino and hydroxyl functional groups, along with the conjugated double bond in the 4E configuration, makes it a versatile intermediate in organic synthesis and pharmaceutical research. Its methyl ester form enhances solubility and reactivity, facilitating further derivatization. The compound's stereospecificity is critical for applications in asymmetric synthesis and bioactive molecule development. Its structural features are valuable for studying enzyme interactions, peptide modifications, and as a building block for complex natural product analogs.

(2S,3R,4E)-2-amino-3-hydroxy-4-Octenoic acid Methyl Ester structure

1052168-26-9 structure

Product Name:(2S,3R,4E)-2-amino-3-hydroxy-4-Octenoic acid Methyl Ester

CAS No:1052168-26-9

MF:C₉H₁₇NO₃

MW:187.236182928085

CID:4777248

Update Time:2025-06-14

(2S,3R,4E)-2-amino-3-hydroxy-4-Octenoic acid Methyl Ester Chemical and Physical Properties

Names and Identifiers

- (2S,3R,4E)-2-amino-3-hydroxy-4-Octenoic acid Methyl Ester
- Inchi： 1S/C9H17NO3/c1-3-4-5-6-7(11)8(10)9(12)13-2/h5-8,11H,3-4,10H2,1-2H3/b6-5+/t7-,8+/m1/s1
- InChI Key： OGBBSYHCEZTGOF-KTERXBQFSA-N
- SMILES： C(OC)(=O)[C@@H](N)[C@H](O)/C=C/CCC

(2S,3R,4E)-2-amino-3-hydroxy-4-Octenoic acid Methyl Ester Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
TRC	A609960-50mg	(2S,3R,4E)-2-amino-3-hydroxy-4-Octenoic acid Methyl Ester	1052168-26-9		50mg	$ 161.00	2023-04-19
TRC	A609960-500mg	(2S,3R,4E)-2-amino-3-hydroxy-4-Octenoic acid Methyl Ester	1052168-26-9		500mg	$ 1275.00	2023-04-19

(2S,3R,4E)-2-amino-3-hydroxy-4-Octenoic acid Methyl Ester Related Literature

1. An artificial blood vessel implanted three-dimensional microsystem for modeling transvascular migration of tumor cells†

Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
2. An anti-leakage liquid metal thermal interface material

Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
3. An automatic determination of thoria in thoria-urania mixtures

Analyst, 1966,91, 208-210
4. An integrated cathode and solid electrolyte via in situ polymerization with significantly reduced interface resistance†

Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
5. An atomistic mechanism for the degradation of perovskite solar cells by trapped charge†

Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378

Additional information on (2S,3R,4E)-2-amino-3-hydroxy-4-Octenoic acid Methyl Ester

Recent Advances in the Study of (2S,3R,4E)-2-amino-3-hydroxy-4-Octenoic Acid Methyl Ester (CAS: 1052168-26-9)

The compound (2S,3R,4E)-2-amino-3-hydroxy-4-Octenoic acid methyl ester (CAS: 1052168-26-9) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural properties and potential therapeutic applications. This research brief aims to summarize the latest findings related to this compound, focusing on its synthesis, biological activity, and potential applications in drug development.

Recent studies have highlighted the compound's role as a key intermediate in the synthesis of biologically active molecules, particularly in the development of novel antibiotics and enzyme inhibitors. Its stereospecific configuration and functional groups make it a valuable scaffold for designing drugs targeting bacterial infections and metabolic disorders. Researchers have employed advanced synthetic techniques, including asymmetric catalysis and enzymatic resolution, to produce high-purity samples of this compound for further study.

In vitro and in vivo studies have demonstrated that (2S,3R,4E)-2-amino-3-hydroxy-4-Octenoic acid methyl ester exhibits promising antimicrobial activity against a range of Gram-positive and Gram-negative bacteria. Mechanistic studies suggest that the compound interferes with bacterial cell wall synthesis, making it a potential candidate for combating antibiotic-resistant strains. Additionally, preliminary data indicate its potential as an inhibitor of certain enzymes involved in inflammatory pathways, opening new avenues for anti-inflammatory drug development.

The pharmacokinetic properties of this compound have also been investigated, with results showing favorable absorption and distribution profiles in animal models. However, further optimization is required to improve its metabolic stability and reduce potential toxicity. Recent advancements in prodrug strategies and formulation technologies may address these challenges and enhance the compound's therapeutic potential.

Several pharmaceutical companies have included derivatives of (2S,3R,4E)-2-amino-3-hydroxy-4-Octenoic acid methyl ester in their drug discovery pipelines, particularly for infectious diseases and metabolic disorders. Patent filings related to this compound and its analogs have increased significantly in the past two years, reflecting growing commercial interest in its applications.

Future research directions include exploring the compound's potential in combination therapies, investigating its effects on specific molecular targets, and developing more efficient synthetic routes for large-scale production. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the translation of these findings into clinical applications.